Cas no 10581-05-2 (1,4-Piperazinedicarboxamide(7CI,9CI))

• Product Name: 1,4-Piperazinedicarboxamide(7CI,9CI)
• CAS No: 10581-05-2
• MF: C₆H₁₂N₄O₂
• MW: 172.185080528259
• CID: 142129
• PubChem ID: 258194
• Update Time: 2025-04-19

1,4-Piperazinedicarboxamide(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinedicarboxamide(7CI,9CI)
• PIPERAZINE-1,4-DICARBOXAMIDE
• 1,4-Piperazinedicarboxamide
• SCHEMBL572569
• NSC86957
• 10581-05-2
• CCG-40516
• NSC-86957
• DTXSID50293041

• Inchi： 1S/C6H12N4O2/c7-5(11)9-1-2-10(4-3-9)6(8)12/h1-4H2,(H2,7,11)(H2,8,12)
• InChI Key： NFHBOEVHUVZABE-UHFFFAOYSA-N
• SMILES： O=C(N)N1CCN(C(N)=O)CC1

Computed Properties

• Exact Mass: 172.09616
• Monoisotopic Mass: 172.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.372
• Boiling Point: 361.8°Cat760mmHg
• Flash Point: 172.6°C
• Refractive Index: 1.58
• PSA: 92.66
• LogP: 0.03780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives